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Introduction

Ac-Arg-Leu-Arg-AMC (Ac-RLR-AMC) is a fluorogenic substrate primarily utilized to measure
the trypsin-like peptidase activity of the 26S and 20S proteasomes.[1][2] This tripeptide
substrate is non-fluorescent in its intact state.[3] Upon enzymatic cleavage at the amide bond
between Arginine (Arg) and 7-amino-4-methylcoumarin (AMC), the highly fluorescent AMC is
released.[1][3][4] The resulting fluorescence can be quantified to determine enzyme activity
and is typically measured at an excitation wavelength of 360-380 nm and an emission
wavelength of 440-460 nm.[1][2][5][6] This substrate is a valuable tool for inhibitor screening
and kinetic analysis of proteasome activity.[2]

Quantitative Data Summary

For ease of reference, the following table summarizes the key quantitative data for Ac-RLR-
AMC.
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Parameter Value Source(s)

Molecular Weight 642.4 g/mol [3]

Excitation Wavelength 360 - 380 nm [1][2][4]

Emission Wavelength 440 - 460 nm [1112]14]
DMSO, 5% Acetic Acid,

Recommended Solvents Methanol, or AQueous [21[7]
Solutions

Typical Working Concentration 10 - 100 uM [2]

Km with Purified Proteasome 78 uM [2]

Long-term Storage of

- -20°C to -70°C [1]18]
Lyophilized Powder
] -20°C (up to one month) or
Stock Solution Storage [9][10]

-80°C (up to six months)

Stability

= 4 years (lyophilized at -20°C)

[1]

Experimental Protocol: Preparation of a 10 mM Ac-
RLR-AMC Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of Ac-RLR-AMC.

Materials:

Ac-RLR-AMC powder

Microcentrifuge tubes

Vortex mixer

Dimethyl sulfoxide (DMSO), anhydrous

Pipettes and sterile pipette tips
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e Balance
Procedure:

o Equilibration: Before opening, allow the vial of lyophilized Ac-RLR-AMC powder to
equilibrate to room temperature for at least 15-20 minutes. This prevents condensation from
forming on the powder.

» Weighing: Carefully weigh the desired amount of Ac-RLR-AMC powder. For example, to
prepare 1 ml of a 10 mM stock solution, you would need approximately 6.42 mg of the
powder.

e Solubilization: Add the appropriate volume of anhydrous DMSO to the powder. It is
recommended to add the solvent directly to the vial if possible to ensure all the powder is
recovered.

e Mixing: Vortex the solution gently until the powder is completely dissolved. Visually inspect
the solution to ensure there are no particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the substrate, it is
crucial to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 L) in
microcentrifuge tubes.[8]

o Storage: Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for
long-term storage (up to six months).[9][10] Protect the stock solution from light.[2]

Note: When ready to use, thaw an aliquot at room temperature and ensure it is completely
dissolved before diluting to the final working concentration in your assay buffer.[9]

Experimental Workflow

The following diagram illustrates the workflow for preparing the Ac-RLR-AMC stock solution.
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Caption: Workflow for preparing and using Ac-RLR-AMC stock solution.

Signaling Pathway Context
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Ac-RLR-AMC is a substrate for the proteasome, a key component of the ubiquitin-proteasome
system (UPS). The UPS is a major pathway for protein degradation in eukaryotic cells, playing
a critical role in cellular processes such as cell cycle regulation, signal transduction, and
apoptosis. The diagram below illustrates the general mechanism of action of Ac-RLR-AMC in a
proteasome activity assay.

Ac-RLR-AMC Mechanism of Action

Ac-RLR-AMC (Non-fluorescent)

Binds to active site

26S Proteasome

Catalyzes hydrolysis

Cleavage

Cleaved Peptide + Free AMC (Fluorescent)

Emits light

Fluorescence Detection
(Ex: 380 nm, Em: 460 nm)
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Caption: Mechanism of Ac-RLR-AMC cleavage by the proteasome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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